6,7,8-Trifluoro-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride

• IUPAC Name: 6,7,8-trifluoro-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• InChI: InChI=1S/C9H7F4NO2S/c10-7-3-5-1-2-14(17(13,15)16)4-6(5)8(11)9(7)12/h3H,1-2,4H2
• InChI Key: RXFNJBVEBBAUHB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C(C(=C(C=C21)F)F)F)S(=O)(=O)F
• Molecular Formula: C9H7F4NO2S
• Molecular Weight: 269.22 g/mol

Description

Isoquinolines are a type of heterocyclic aromatic organic compound. They are structurally similar to quinolines but have a nitrogen atom in a different position. The isoquinoline structure is present in many natural and synthetic compounds. Fluorinated isoquinolines, like the one you’re asking about, have been studied for their potential biological activities.

Synthesis Analysis

The synthesis of fluorinated isoquinolines can be complex and often requires multiple steps. The exact method would depend on the specific structure of the compound and the starting materials available.

Molecular Structure Analysis

The molecular structure of isoquinolines consists of a benzene ring fused to a pyridine ring. In the case of “6,7,8-Trifluoro-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride”, there would be three fluorine atoms attached to the isoquinoline structure, likely making the compound highly reactive.

Chemical Reactions Analysis

The chemical reactions involving fluorinated isoquinolines would depend on the specific compound and the conditions under which the reactions are carried out. Fluorine atoms can greatly influence the reactivity and properties of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6,7,8-Trifluoro-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride” would depend on its specific structure. Fluorinated compounds tend to be stable and resistant to metabolic degradation, which can be advantageous in pharmaceutical applications.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Some isoquinoline derivatives have been found to have biological activity, such as antibacterial, antifungal, and anticancer properties.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on the specific properties of the compound. Proper handling and disposal procedures should always be followed to ensure safety.

Future Directions

The study of fluorinated isoquinolines is a potentially interesting area of research, given the unique properties imparted by the fluorine atoms. They could be explored for various applications, particularly in the development of new pharmaceuticals.